Cas no 2228752-65-4 (methyl 3-amino-2-3-(methoxymethyl)furan-2-ylpropanoate)

• Product Name: methyl 3-amino-2-3-(methoxymethyl)furan-2-ylpropanoate
• CAS No: 2228752-65-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6429774
• PubChem ID: 165826563
• Update Time: 2025-05-19

methyl 3-amino-2-3-(methoxymethyl)furan-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-3-(methoxymethyl)furan-2-ylpropanoate
• EN300-2000297
• 2228752-65-4
• methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate

• Inchi： 1S/C10H15NO4/c1-13-6-7-3-4-15-9(7)8(5-11)10(12)14-2/h3-4,8H,5-6,11H2,1-2H3
• InChI Key： QKAGJNYGKSWTSS-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.7Ų

Additional information on methyl 3-amino-2-3-(methoxymethyl)furan-2-ylpropanoate

Comprehensive Guide to Methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate (CAS No. 2228752-65-4)

Methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate (CAS No. 2228752-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of furan derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The chemical formula of methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate is C₁₀H₁₅NO₄, and its molecular weight is approximately 213.23 g/mol. Researchers are particularly interested in this compound due to its potential role as a building block in the synthesis of bioactive molecules. Its furan ring and methoxymethyl substituent contribute to its reactivity, enabling it to participate in various chemical transformations.

One of the most common questions asked about methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate is its solubility and stability under different conditions. Studies indicate that this compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its stability is generally good at room temperature, but it should be stored in a cool, dry place to prevent degradation. These properties make it suitable for laboratory use in organic synthesis.

In recent years, the demand for furan-based compounds like methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate has increased due to their applications in medicinal chemistry. Researchers are exploring its potential as a precursor for antiviral and anti-inflammatory agents, aligning with the growing interest in novel therapeutic solutions. The compound's ability to act as a chiral synthon also makes it valuable for asymmetric synthesis, a hot topic in modern organic chemistry.

Another area of interest is the green chemistry applications of methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate. With the increasing focus on sustainable and eco-friendly chemical processes, this compound's potential as a biodegradable intermediate is being investigated. Its furan core, derived from renewable resources, adds to its appeal in green synthesis methodologies.

For those working in pharmaceutical research, understanding the synthetic pathways involving methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate is crucial. The compound can be synthesized via multi-step organic reactions, including esterification and amination processes. Detailed protocols for its preparation are often sought after in academic and industrial labs, reflecting its importance in modern chemistry.

Market trends indicate a steady rise in the availability of methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate from specialized chemical suppliers. Its pricing and purity levels (often ≥95% by HPLC) are key factors for buyers. Researchers and manufacturers frequently search for reliable sources of this compound, emphasizing the need for high-quality standards in its production and distribution.

In summary, methyl 3-amino-2-[3-(methoxymethyl)furan-2-yl]propanoate (CAS No. 2228752-65-4) is a promising compound with diverse applications in pharmaceuticals, material science, and green chemistry. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As interest in furan derivatives continues to grow, this compound is likely to remain a focal point in scientific investigations.